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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for
nostoxanthin, a xanthophyll carotenoid with significant interest in various research and
development fields. This document compiles essential data from Ultraviolet-Visible (UV-Vis)
spectroscopy, Nuclear Magnetic Resonance (NMR) spectroscopy, and Mass Spectrometry
(MS), presented in a clear and accessible format. Detailed experimental protocols are provided
to facilitate the replication and validation of these findings.

Spectroscopic Data Summary

The following tables summarize the key quantitative data obtained from the UV-Vis, MS, and
NMR analysis of hostoxanthin and its derivatives.

UV-Visible Spectroscopy Data

The UV-Vis absorption maxima for nostoxanthin are characteristic of its polyene chain, which
Is responsible for its yellow color.
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Solvent System Amax (nm) Reference
Not Specified 427, 452, 480 [1112]
Methanol 450, 480 [3]

Not Specified 452, 480

Mass Spectrometry Data

Mass spectrometry data confirms the molecular weight and elemental composition of
nostoxanthin. The fragmentation pattern provides further structural insights.

Mass-to-Charge

lonization Mode . Interpretation Reference
Ratio (m/z)

ESI 600.5098 [M]+ [4][5]

ESI 601.5208 [M+H]+ [4][5]

ESI 600.4243 [M+H]+ [6]

ESI 583.4109 [M+H-18]+ [6]

Nuclear Magnetic Resonance (NMR) Spectroscopy Data

NMR spectroscopy is a powerful tool for the complete structural elucidation of complex organic

molecules like nostoxanthin.

The following table presents the tH NMR chemical shifts for nostoxanthin.
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Proton Chemical Shift (5, Multiplicity Coupling Constant
ppm) (3, Hz)

H-2, 2 3.42 d 10
H-3, 3 3.73 m

H-4, 4' 1.55 (ax), 2.30 (eq) m

H-7, 7 6.2-6.7 m

H-8, 8 6.2-6.7 m

H-10, 10’ 6.2-6.7 m

H-11, 11 6.2-6.7 m

H-12, 12' 6.2-6.7 m

H-14, 14' 6.2-6.7 m

H-15, 15' 6.2-6.7 m

Me-16, 16' 1.08 s

Me-17, 17" 1.15 s

Me-18, 18’ 1.75 S

Me-19, 19' 1.98 s

Me-20, 20’ 1.98 s

While a complete 13C NMR dataset for nostoxanthin was not readily available in the reviewed
literature, the following table provides the 3C NMR chemical shifts for the closely related
derivative, (2R,3R,2'R,3'R)-Nostoxanthin 3-sulfate[7]. This data provides valuable insight into
the carbon skeleton of nostoxanthin.
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Carbon Chemical Shift (6, ppm) Multiplicity
C-18 13.5 q
c-18' 20.5 q
c-4 38.1 t
c-1, 1 41.1,41.9 S
C-3 73.9 d
C-3 76.0 d
Cc-2 76.8 d
C-2 77.0 d
Olefinic C 122.5-142.2 d, s
C-6 162.1 S
C-4 198.5 S
Me 12.0,12.21, 12.23, 12.3, 19.8, q
21.1,25.2,25.4

Experimental Protocols

The following sections detail the general methodologies for obtaining the spectroscopic data
presented above. These protocols are synthesized from various sources and represent
common practices for the analysis of carotenoids.

UV-Visible Spectroscopy

Objective: To determine the absorption maxima (Amax) of nostoxanthin.
Methodology:

o Sample Preparation: A purified sample of nostoxanthin is dissolved in a suitable
spectroscopic grade solvent (e.g., methanol, ethanol, or chloroform) to a concentration that
yields an absorbance reading between 0.2 and 0.8.
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e Instrumentation: A double-beam UV-Vis spectrophotometer is used.

» Data Acquisition: The spectrophotometer is blanked with the solvent used for sample
preparation. The absorbance spectrum is then recorded over a wavelength range of 200-800
nm.

» Data Analysis: The wavelengths of maximum absorbance (Amax) are identified from the
resulting spectrum.

Mass Spectrometry

Objective: To determine the molecular weight, elemental composition, and fragmentation
pattern of nostoxanthin.

Methodology:

o Sample Preparation: A purified sample of nostoxanthin is dissolved in a suitable solvent
(e.g., methanol, acetonitrile) compatible with the chosen ionization method.

e Instrumentation: A high-resolution mass spectrometer, such as a Time-of-Flight (TOF) or
Orbitrap instrument, coupled to a liquid chromatography system (LC-MS) is typically used.
Electrospray ionization (ESI) is a common ionization technique for carotenoids.

o Data Acquisition: The sample is introduced into the mass spectrometer. For structural
confirmation, tandem mass spectrometry (MS/MS) experiments are performed by selecting
the molecular ion and subjecting it to collision-induced dissociation (CID).

o Data Analysis: The mass-to-charge ratio (m/z) of the molecular ion is used to determine the
molecular weight. The exact mass measurement allows for the determination of the
elemental formula. The fragmentation pattern observed in the MS/MS spectrum provides
information about the structure of the molecule.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To obtain detailed structural information, including the connectivity of atoms and
stereochemistry, of nostoxanthin.

Methodology:
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e Sample Preparation: A purified sample of nostoxanthin (typically 1-10 mg for *H NMR and
10-50 mg for 13C NMR) is dissolved in a deuterated solvent (e.g., chloroform-d, CDCIs). It is
crucial to use a high-purity solvent to avoid interfering signals.

 Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) is used.
» Data Acquisition: A series of NMR experiments are performed, including:

o 'H NMR: To identify the different types of protons and their relative numbers.

o 13C NMR: To identify the different types of carbon atoms.

o 2D NMR (e.g., COSY, HSQC, HMBC): To determine the connectivity between protons and
carbons, which is essential for assigning the signals and confirming the structure.

o Data Analysis: The chemical shifts (), coupling constants (J), and correlations observed in
the 1D and 2D NMR spectra are analyzed to elucidate the complete structure of
nostoxanthin.

Workflow and Pathway Visualizations

The following diagrams, generated using Graphviz, illustrate key processes related to the
spectroscopic analysis of nostoxanthin.
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Caption: General workflow for the spectroscopic analysis of Nostoxanthin.
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B-Carotene

Caption: Simplified biosynthetic pathway of Nostoxanthin from [3-Carotene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Ontario, CA 91761, United States
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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